Cas no 537016-66-3 (4-(4-bromophenyl)-5-(4-chlorophenoxy)methyl-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-(4-bromophenyl)-5-(4-chlorophenoxy)methyl-4H-1,2,4-triazole-3-thiol
• CAS No: 537016-66-3
• MF: C₁₅H₁₁BrClN₃OS
• MW: 396.689339876175
• CID: 5970626
• PubChem ID: 5053751
• Update Time: 2025-06-11

4-(4-bromophenyl)-5-(4-chlorophenoxy)methyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-(4-bromophenyl)-5-(4-chlorophenoxy)methyl-4H-1,2,4-triazole-3-thiol
• 4-(4-bromophenyl)-5-((4-chlorophenoxy)methyl)-4H-1,2,4-triazole-3-thiol
• 3H-1,2,4-Triazole-3-thione, 4-(4-bromophenyl)-5-[(4-chlorophenoxy)methyl]-2,4-dihydro-
• CCG-315389
• 537016-66-3
• 4-(4-bromophenyl)-3-[(4-chlorophenoxy)methyl]-1H-1,2,4-triazole-5-thione
• AKOS024603782
• F1219-1513
• 4-(4-bromophenyl)-5-[(4-chlorophenoxy)methyl]-4H-1,2,4-triazole-3-thiol

• Inchi： 1S/C15H11BrClN3OS/c16-10-1-5-12(6-2-10)20-14(18-19-15(20)22)9-21-13-7-3-11(17)4-8-13/h1-8H,9H2,(H,19,22)
• InChI Key： NZCPKPRXOSFOSZ-UHFFFAOYSA-N
• SMILES： N1=C(COC2=CC=C(Cl)C=C2)N(C2=CC=C(Br)C=C2)C(=S)N1

Computed Properties

• Exact Mass: 394.94947g/mol
• Monoisotopic Mass: 394.94947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 69Ų

Additional information on 4-(4-bromophenyl)-5-(4-chlorophenoxy)methyl-4H-1,2,4-triazole-3-thiol

Introduction to 4-(4-bromophenyl)-5-(4-chlorophenoxy)methyl-4H-1,2,4-triazole-3-thiol (CAS No. 537016-66-3) and Its Emerging Applications in Chemical Biology

The compound 4-(4-bromophenyl)-5-(4-chlorophenoxy)methyl-4H-1,2,4-triazole-3-thiol (CAS No. 537016-66-3) represents a fascinating molecular entity that has garnered significant attention in the realm of chemical biology and drug discovery. This heterocyclic thiol derivative, characterized by its unique structural motifs—including a triazole ring interposed between bromophenyl and chlorophenoxy groups—has demonstrated remarkable potential as a scaffold for developing novel bioactive molecules. The strategic positioning of the thiol group at the 3-position of the triazole ring not only imparts reactivity for further functionalization but also contributes to its interaction with biological targets.

Recent advancements in medicinal chemistry have highlighted the importance of triazole derivatives in medicinal chemistry due to their broad spectrum of biological activities. The 1,2,4-triazole core is particularly well-regarded for its ability to modulate enzyme inhibition and receptor binding, making it a privileged scaffold in drug design. The introduction of halogenated aromatic rings, such as the 4-bromophenyl and 4-chlorophenoxy moieties in this compound, further enhances its pharmacological profile by influencing electronic properties and binding affinity. These structural features have been strategically employed to optimize interactions with biological targets, including kinases and transcription factors.

The thiol group at the 3-position of the triazole ring serves as a versatile handle for chemical modifications, enabling the synthesis of more complex derivatives through thiol-disulfide exchange reactions or conjugation with biomolecules. This reactivity has been exploited in various applications, such as covalent drug delivery systems and targeted protein degradation strategies. The compound’s ability to undergo redox-driven conformational changes also makes it an attractive candidate for developing prodrugs or bioimaging agents.

In the context of contemporary drug discovery, there is growing interest in molecules that exhibit dual functionality—targeting multiple pathways or modulating different aspects of disease biology. The structural features of 4-(4-bromophenyl)-5-(4-chlorophenoxy)methyl-4H-1,2,4-triazole-3-thiol align well with this trend. For instance, the bromophenyl moiety has been shown to enhance binding affinity to certain protein targets through π-stacking interactions or halogen bonding, while the chlorophenoxy group can engage in hydrophobic pockets or participate in hydrogen bonding networks. Such multifaceted interactions are critical for achieving high selectivity and efficacy in therapeutic applications.

One particularly compelling application of this compound lies in its potential as an inhibitor of protein-protein interactions (PPIs). PPIs play pivotal roles in numerous cellular processes and are implicated in various diseases, including cancer and inflammatory disorders. Small-molecule inhibitors targeting PPIs have emerged as a promising therapeutic strategy due to their unique mechanism of action compared to traditional enzyme inhibitors. The triazole scaffold, combined with the electron-withdrawing effects of the bromine atom and the lipophilic nature of the chlorophenoxy group, positions this compound as a strong candidate for disrupting aberrant PPIs involved in disease pathogenesis.

Recent studies have demonstrated that halogenated triazole derivatives exhibit potent activity against certain kinases, which are overexpressed or mutated in various cancers. The ability of these compounds to modulate kinase activity without directly inhibiting ATP binding has opened new avenues for kinase-targeted therapy. Moreover, the presence of a thiol group allows for covalent capture of active-site residues on kinases or other enzymes, providing insights into their mechanisms of action through structure-activity relationship (SAR) studies.

The synthetic accessibility of 4-(4-bromophenyl)-5-(4-chlorophenoxy)methyl-4H-1,2,4-triazole-3-thiol also contributes to its appeal as a research tool and lead compound. Modern synthetic methodologies have enabled efficient construction of this scaffold using readily available starting materials and transition-metal-catalyzed cross-coupling reactions. This accessibility facilitates rapid exploration of SAR around key functional groups, accelerating the discovery process toward novel bioactive molecules.

Another emerging application is in the field of photodynamic therapy (PDT), where thiol-containing compounds have been explored as photosensitizers or photosensitizer carriers. The redox-active nature of thiol groups allows these compounds to participate in light-driven electron transfer processes, generating reactive oxygen species (ROS) that can induce oxidative stress in target cells. The structural rigidity provided by the triazole ring enhances photostability while maintaining tunable electronic properties through substituent effects.

In conclusion, 4-(4-bromophenyl)-5-(4-chlorophenoxy)methyl-4H-1,2,4-triazole-3-thiol (CAS No. 537016-66-3) stands out as a versatile molecular entity with significant potential across multiple domains of chemical biology and drug discovery. Its unique structural features—including the triazole core, halogenated aromatic rings,and thiol group—make it an attractive scaffold for developing novel bioactive molecules with applications ranging from enzyme inhibition to protein-protein interaction modulation. As research continues to uncover new therapeutic opportunities enabled by innovative molecular design,this compound exemplifies how strategic incorporation of functional moieties can yield highly promising candidates for future therapeutics.